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Compound of Interest

Compound Name: Pyroxasulfone

Cat. No.: B108660 Get Quote

Technical Support Center: Pyroxasulfone Field
Applications
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals utilizing

pyroxasulfone in field applications. The information is presented in a question-and-answer

format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)
Q1: What is the mode of action of pyroxasulfone?

Pyroxasulfone is a pre-emergent herbicide that inhibits the biosynthesis of very-long-chain

fatty acids (VLCFAs) in susceptible plants.[1][2][3] This inhibition disrupts the formation of cell

membranes and the waxy cuticle of developing plant tissues, ultimately leading to the inhibition

of shoot elongation after seed germination.[4] It is classified as a Group 15 (K3) herbicide.[2]

The primary uptake of pyroxasulfone is through the roots of germinating weeds.

Q2: What types of weeds does pyroxasulfone effectively control?

Pyroxasulfone is highly effective against a wide range of annual grasses and some broadleaf

weeds. Commonly controlled grass species include foxtails, barnyardgrass, crabgrass, and wild
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oats. It also provides control of broadleaf weeds such as pigweed, lambsquarters, and

waterhemp.

Q3: Is pyroxasulfone effective against herbicide-resistant weeds?

Yes, pyroxasulfone can be an effective tool for managing herbicide-resistant weed

populations, including those resistant to other modes of action. However, cases of

pyroxasulfone resistance, primarily metabolism-based, have been identified in species like

Lolium rigidum (annual ryegrass).

Q4: What are the typical application timings for pyroxasulfone?

Pyroxasulfone is a pre-emergence herbicide and should be applied to the soil surface before

weed and crop emergence. It can be applied as a pre-plant incorporated (PPI), pre-plant

surface, or pre-emergence treatment. For some crops like corn, early post-emergence

applications may be possible, but the herbicide must be activated before weed seedlings

emerge.

Q5: Can pyroxasulfone be tank-mixed with other herbicides?

Yes, pyroxasulfone is often used in tank-mix combinations with other herbicides to broaden

the spectrum of weed control. It is crucial to perform a jar test to ensure physical compatibility

before mixing. Always follow the most restrictive label for all products in a tank mix.

Incompatibility can sometimes occur due to the pH of the water source.

Troubleshooting Inconsistent Performance
Q6: Why am I seeing variable or poor weed control with pyroxasulfone?

Inconsistent performance of pyroxasulfone can be attributed to several environmental and

application-related factors. Key factors include:

Soil Moisture and Rainfall: Pyroxasulfone requires adequate soil moisture for activation. A

lack of rainfall or irrigation (at least 12.5 mm within 7 days of application) can lead to reduced

efficacy. Conversely, excessive rainfall shortly after application can also be problematic.
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Soil Properties: Soil organic matter (OM) content, clay content, and pH can all influence

pyroxasulfone's bioactivity. Higher OM and clay content may require higher application

rates. Lower soil pH can also reduce its effectiveness.

Soil Surface Conditions: The presence of large clods or heavy crop residue (stubble) can

reduce the uniform distribution of pyroxasulfone on the soil surface, leading to poor weed

control. A smooth, well-prepared seedbed improves performance.

Application Errors: Incorrect calibration of spray equipment, uneven application, or improper

incorporation can result in inconsistent weed control.

Q7: I've observed crop injury after applying pyroxasulfone. What could be the cause?

Crop injury from pyroxasulfone, though generally low for tolerant crops, can occur under

specific conditions:

Application Timing: Applying pyroxasulfone post-emergence to sensitive crops can cause

injury.

Environmental Stress: Crops under stress from factors like excessive moisture, temperature

extremes, or flooding may be more susceptible to injury.

Improper Planting: If the seed furrow is not properly closed during planting, especially in no-

till systems, direct exposure of the seed to the herbicide can cause injury.

Tank Mixes: Certain tank mix partners may increase the potential for crop injury.

Q8: I am concerned about pyroxasulfone carryover to subsequent crops. How can I mitigate

this risk?

Pyroxasulfone has a moderate to long persistence in the soil, with a half-life that can range

from 16 to 134 days depending on soil type and environmental conditions. To mitigate

carryover risk:

Follow Rotational Restrictions: Adhere strictly to the crop rotation intervals specified on the

product label.
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Consider Soil Properties: Carryover potential is higher in soils with high clay content and

organic matter.

Application Rate: Use the lowest effective rate for your soil type and target weeds.

Tillage: Tillage can help to dilute the herbicide in the soil profile.

Data Presentation
Table 1: Recommended Pyroxasulfone Application Rates Based on Soil Properties

Soil Texture Organic Matter (%)
Application Rate (g
a.i./ha)

Reference

Coarse (Sandy) - 123

Medium to Medium-

Fine
≤ 3% 166

Medium to Medium-

Fine
> 3% 208

Fine (High Clay) - 247

Soils up to 3% OM - 200 - 300

Note: These are general guidelines. Always consult the product label for specific crop and

regional recommendations.

Experimental Protocols
Protocol 1: Soil Sampling and Analysis for Pyroxasulfone Efficacy Troubleshooting

Objective: To determine if soil properties are a contributing factor to inconsistent

pyroxasulfone performance.

Methodology:

Sampling: Collect composite soil samples from the top 10-15 cm of the soil profile from both

"good" and "poor" performing areas of the field. Each composite sample should consist of at
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least 10-15 subsamples.

Sample Preparation: Air-dry the soil samples and sieve them through a 2 mm screen to

remove large debris and ensure homogeneity.

Analysis: Submit the samples to a qualified laboratory for analysis of the following

parameters:

Soil Texture (percentage of sand, silt, and clay)

Organic Matter Content (%)

Soil pH

Data Interpretation: Compare the results from the "good" and "poor" performing areas. Refer

to Table 1 and other literature to assess if the soil properties in the poor-performing areas are

outside the optimal range for pyroxasulfone efficacy.

Protocol 2: Sprayer Calibration Verification

Objective: To ensure accurate and uniform application of pyroxasulfone.

Methodology:

Nozzle Check: Inspect all nozzles for wear and tear. Ensure they are all of the same type

and size.

Flow Rate Measurement:

Park the sprayer on a level surface and fill the tank with clean water.

Operate the sprayer at the pressure you will use for application.

Place a calibrated collection container under each nozzle for a specific amount of time

(e.g., 30 seconds).

Measure the volume of water collected from each nozzle.

Calculate the flow rate in Liters per Minute (L/min) for each nozzle.
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The flow rate of any nozzle should not deviate by more than 10% from the average flow

rate of all nozzles. Replace any nozzles that fall outside this range.

Travel Speed Calculation:

Measure a known distance in the field (e.g., 100 meters).

Record the time it takes to travel that distance at the intended application speed.

Calculate the travel speed in kilometers per hour (km/h).

Application Rate Calculation: Use the following formula to calculate the application rate in

Liters per hectare (L/ha):

Application Rate (L/ha) = (Average Nozzle Flow Rate (L/min) * 600) / (Nozzle Spacing (m)

* Travel Speed (km/h))

Adjustment: If the calculated application rate does not match the target rate, adjust the travel

speed or pressure (within the recommended range for the nozzles) and repeat the calibration

process.
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Caption: Pyroxasulfone's mode of action involves inhibiting VLCFA synthesis.
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Caption: A logical workflow for troubleshooting poor pyroxasulfone efficacy.
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Caption: Key factors influencing the field performance of pyroxasulfone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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